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Compound of Interest

Compound Name: gemcitabine

Cat. No.: B021848 Get Quote

This guide provides a comprehensive comparison of progression-free survival (PFS) in patients

receiving gemcitabine-based chemotherapy regimens for various cancers. The data presented

is compiled from multiple clinical trials and research studies to offer an objective resource for

researchers, scientists, and drug development professionals.

Data Presentation: Progression-Free Survival
The following tables summarize the quantitative data on progression-free survival for

gemcitabine-based regimens compared to alternative therapies across different cancer types.
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Clinical
Trial / Study

Treatment
Arm 1

Median PFS
(Arm 1)

Treatment
Arm 2

Median PFS
(Arm 2)

Hazard
Ratio (95%
CI)

MPACT

(Phase III)[1]

[2]

Gemcitabine

+ nab-

paclitaxel

5.5 months Gemcitabine 3.7 months
0.69 (0.58 -

0.82)

GEMSAP

Study (Phase

II)[3]

Gemcitabine

+ S-1
5.4 months Gemcitabine 3.6 months

0.64 (0.42 -

0.97)

ANICE-PaC

Study[4]

Gemcitabine

+ nab-

paclitaxel

(real-world)

5.0 months - - -

Meta-

analysis[5]

Gemcitabine-

based

combination

therapy

- Gemcitabine -
0.78 (0.72 -

0.84)

Phase II

Trial[6]

Gemcitabine

+ TH-302

(hypoxia-

activated

agent)

5.6 months Gemcitabine 3.6 months -

Phase II

Trial[7]

Gemcitabine

+

Capecitabine

6.5 months - - -
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Clinical
Trial / Study

Treatment
Arm 1

Median PFS
(Arm 1)

Treatment
Arm 2

Median PFS
(Arm 2)

Hazard
Ratio (95%
CI)

ABC-02

(Phase III)[8]

[9][10]

Gemcitabine

+ Cisplatin
8.0 months Gemcitabine 5.0 months -

Retrospective

Study[11][12]

Gemcitabine

+ Cisplatin +

nab-paclitaxel

12.0 months
Gemcitabine

+ Cisplatin
5.5 months -

Propensity-

Score

Matched

Analysis[13]

Gemcitabine

+ Cisplatin
6.9 months Gemcitabine 5.1 months

0.79 (0.42 -

1.49)

Prospective

Observational

Study[14]

Gemcitabine

+ Cisplatin +

S-1

10.2 months

Gemcitabine

+ Cisplatin +

Durvalumab

6.2 months -

Non-Small Cell Lung Cancer (NSCLC)
Clinical Trial /
Study

Patient Population Treatment Arm Median PFS

Phase II Trial[15] Stage IIIB/IV, PS 2 Gemcitabine 2.5 months

Phase II Trial[16]
Previously platinum-

treated
Gemcitabine 4.1 months

Meta-analysis[17] -
Gemcitabine +

Platinum
-

Experimental Protocols
MPACT (Metastatic Pancreatic Adenocarcinoma Clinical
Trial)
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Objective: To compare the efficacy and safety of gemcitabine with or without nab-paclitaxel

in patients with metastatic pancreatic cancer.[1]

Patient Population: Patients with previously untreated metastatic adenocarcinoma of the

pancreas.[2]

Dosing Regimen:

Arm 1 (Combination): Nab-paclitaxel (125 mg/m²) followed by gemcitabine (1000 mg/m²)

on days 1, 8, and 15 of each 28-day cycle.[2]

Arm 2 (Monotherapy): Gemcitabine (1000 mg/m²) weekly for 7 of 8 weeks in the first

cycle and then on days 1, 8, and 15 of each 28-day cycle.[2]

Primary Endpoint: Overall survival.[1]

Secondary Endpoints: Progression-free survival and overall response rate.[1]

ABC-02 (Advanced Biliary Cancer)
Objective: To determine whether the combination of cisplatin and gemcitabine improves

overall and progression-free survival compared with gemcitabine alone in patients with

advanced biliary tract cancer.[9]

Patient Population: Patients with locally advanced or metastatic cholangiocarcinoma,

gallbladder cancer, or ampullary cancer.[9]

Dosing Regimen:

Arm 1 (Combination): Cisplatin (25 mg/m²) followed by gemcitabine (1000 mg/m²) on

days 1 and 8, every 3 weeks for eight cycles.[9]

Arm 2 (Monotherapy): Gemcitabine (1000 mg/m²) on days 1, 8, and 15, every 4 weeks for

six cycles.[9]

Primary Endpoint: Overall survival.[9]

Secondary Endpoint: Progression-free survival.[9]
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Visualizations
Signaling Pathways
The following diagrams illustrate key signaling pathways associated with gemcitabine's

mechanism of action and the development of resistance.
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Caption: Gemcitabine's mechanism of action.

Drug Metabolism & Transport Signaling Pathways
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Caption: Key pathways contributing to gemcitabine resistance.

Experimental Workflow
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Caption: A generalized workflow for a comparative clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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